Cas no 61123-04-4 (Piperidine, 1-[[(4,5-dihydro-1H-imidazol-2-yl)thio]methyl]-)

• Product name: Piperidine, 1-[[(4,5-dihydro-1H-imidazol-2-yl)thio]methyl]-
• CAS No: 61123-04-4
• MF: C₉H₁₇N₃S
• MW: 199.316380262375
• CID: 491411
• PubChem ID: 71399219

Piperidine, 1-[[(4,5-dihydro-1H-imidazol-2-yl)thio]methyl]- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-[[(4,5-dihydro-1H-imidazol-2-yl)thio]methyl]-
• 1-(4,5-dihydro-1H-imidazol-2-ylsulfanylmethyl)piperidine
• DTXSID50820598
• 61123-04-4
• 1-{[(4,5-Dihydro-1H-imidazol-2-yl)sulfanyl]methyl}piperidine

• Inchi： InChI=1S/C9H17N3S/c1-2-6-12(7-3-1)8-13-9-10-4-5-11-9/h1-8H2,(H,10,11)
• InChI Key： LROCWOBQRHGPPD-UHFFFAOYSA-N
• SMILES： C1CCN(CC1)CSC2=NCCN2

Computed Properties

• Exact Mass: 199.11451
• Monoisotopic Mass: 199.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 27.63